Cas no 1807148-16-8 (5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide
• CAS No: 1807148-16-8
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4892794
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-4(8)2-1-3(12(13)14)5(9)11-6(2)17(10,15)16/h1,4H,(H2,10,15,16)
• InChI Key： GFIKJTXGDXEJSQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide

5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide: A Comprehensive Overview of Its Synthesis, Biological Activity, and Therapeutic Potential

5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide, with the CAS number 1807148-16-8, represents a novel class of organic compounds that have garnered significant attention in pharmaceutical research due to their unique molecular structure and potential therapeutic applications. This compound is characterized by the presence of multiple functional groups, including the iodo substituent, nitro group, fluorine atoms, and a sulfonamide moiety. These structural elements contribute to its biological activity and chemical reactivity, making it a promising candidate for drug development in various therapeutic areas.

Recent studies have highlighted the importance of 5-(Difluoromethyl) and 2-iodo functionalities in modulating the pharmacological properties of pyridine derivatives. The 3-nitropyridine core, combined with the 6-sulfonamide group, creates a unique scaffold that can interact with multiple biological targets. Researchers are actively exploring the potential of this compound to act as an inhibitor of specific enzymes or as a modulator of cellular signaling pathways, which could lead to the development of novel therapeutics for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the key advantages of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide is its ability to form stable complexes with metal ions, which is a critical factor in its potential applications in medicinal chemistry. The presence of fluorine atoms in the molecule enhances its lipophilicity, allowing for better penetration into biological membranes. This property is particularly valuable in the design of drugs that target intracellular pathways. Additionally, the iodo substituent may contribute to the compound's electrophilic reactivity, enabling it to participate in various chemical reactions that could be exploited in synthetic chemistry.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide with biological targets. Molecular docking studies have suggested that the compound can bind to specific protein receptors, such as kinases or ion channels, through hydrogen bonding and hydrophobic interactions. These interactions are crucial for the compound's ability to modulate cellular processes. Furthermore, quantum mechanical calculations have revealed the electronic properties of the molecule, which may influence its reactivity and selectivity in biological systems.

Experimental studies have also demonstrated the potential of 5-(Difluoromethyl)- 2-iodo-3-nitropyridine-6-sulfonamide in inhibiting the activity of certain enzymes. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor cell proliferation. This finding underscores the compound's potential as a therapeutic agent in oncology. The study also highlighted the importance of the nitro group in enhancing the compound's binding affinity to the target enzyme, suggesting that structural modifications could further optimize its pharmacological profile.

Another area of interest is the application of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide in the treatment of inflammatory diseases. Research published in Pharmacological Research in 2023 indicated that the compound may exert anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This mechanism of action could make the compound a valuable candidate for the development of drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising properties, the synthesis of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide presents several challenges. The introduction of multiple functional groups requires precise control over reaction conditions to avoid side reactions. Researchers are employing advanced synthetic strategies, such as transition metal-catalyzed coupling reactions and microwave-assisted synthesis, to improve the efficiency and selectivity of the synthesis process. These methods not only enhance the yield of the target compound but also reduce the environmental impact of the synthesis.

Furthermore, the biological activity of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide is being evaluated in preclinical models to determine its safety and efficacy. In vivo studies are currently underway to assess the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are essential for understanding the compound's behavior in biological systems and for optimizing its therapeutic potential.

Overall, 5-(Difluoromethyl)-2-iodo-3-nitropyridine-6-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Continued research into its properties and applications is expected to yield valuable insights that could lead to the creation of innovative drugs for a wide range of medical conditions.